Cas no 2172185-55-4 (3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid)

• Product Name: 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• CAS No: 2172185-55-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6289497
• PubChem ID: 165546700
• Update Time: 2025-05-23

3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• 2172185-55-4
• EN300-1489512
• 3-{N-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}propanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-28(14-13-24(29)30)25(31)22(17(2)3)15-27-26(32)33-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： XPTDEOFTRLDIAN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid

3-{N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic Acid: A Comprehensive Overview

3-{N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid, with the CAS number 2172185-55-4, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a propanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, bioconjugation, and catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is well-known for its role as a protecting agent in peptide synthesis, where it temporarily blocks amino groups during the assembly of complex molecules. In this compound, the Fmoc group is attached to an ethyl-substituted butanamide moiety, which further enhances its stability and reactivity. Recent advancements in asymmetric catalysis have enabled more efficient syntheses of such compounds, reducing production costs and improving yield.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. Researchers have recently explored its potential in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH. These polymers have shown great promise in drug delivery systems, where they can release therapeutic agents at specific sites within the body. For instance, a study published in Nature Materials demonstrated how similar compounds can be incorporated into polymer networks to create hydrogels with tunable mechanical properties.

In addition to its role in materials science, this compound has also been investigated for its potential in catalysis. The Fmoc group's ability to act as a directing agent has been leveraged in the development of new catalysts for enantioselective reactions. Recent studies have shown that incorporating this compound into metal complexes can significantly enhance their catalytic activity and selectivity, making them valuable tools in organic synthesis.

The structural complexity of 3-{N-Ethyl...propanoic acid also makes it an interesting candidate for bioconjugation applications. Its ability to form stable amide bonds with other biomolecules has been exploited in the creation of bioconjugates for diagnostic and therapeutic purposes. For example, researchers have successfully used this compound to develop probes for imaging specific proteins in living cells, offering new insights into cellular processes.

From a sustainability perspective, there is growing interest in developing greener synthesis routes for this compound. Traditional methods often involve hazardous reagents and multiple purification steps, which can be environmentally detrimental. Recent breakthroughs in flow chemistry and microwave-assisted synthesis have provided more eco-friendly alternatives, reducing waste and energy consumption while maintaining product quality.

In conclusion, 3-{N-Ethyl...propanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and biotechnology. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing modern science and technology.